Cas no 2624140-87-8 (tert-butyl N-2-(3,3-dimethylpiperazin-1-yl)ethylcarbamate)

• Product Name: tert-butyl N-2-(3,3-dimethylpiperazin-1-yl)ethylcarbamate
• CAS No: 2624140-87-8
• MF: C₁₃H₂₇N₃O₂
• MW: 257.372383356094
• MDL: MFCD33550977
• CID: 5664632
• PubChem ID: 155978007
• Update Time: 2025-06-13

tert-butyl N-2-(3,3-dimethylpiperazin-1-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2624140-87-8
• EN300-27694506
• tert-butyl N-[2-(3,3-dimethylpiperazin-1-yl)ethyl]carbamate
• Carbamic acid, N-[2-(3,3-dimethyl-1-piperazinyl)ethyl]-, 1,1-dimethylethyl ester
• tert-butyl N-2-(3,3-dimethylpiperazin-1-yl)ethylcarbamate

• MDL： MFCD33550977
• Inchi： 1S/C13H27N3O2/c1-12(2,3)18-11(17)14-6-8-16-9-7-15-13(4,5)10-16/h15H,6-10H2,1-5H3,(H,14,17)
• InChI Key： OCCJZBFLJVCSID-UHFFFAOYSA-N
• SMILES： O(C(NCCN1CCNC(C)(C)C1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 257.21032711g/mol
• Monoisotopic Mass: 257.21032711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 53.6Ų

Experimental Properties

• Density: 0.973±0.06 g/cm3(Predicted)
• Boiling Point: 367.4±27.0 °C(Predicted)
• pka: 12.74±0.46(Predicted)

Additional information on tert-butyl N-2-(3,3-dimethylpiperazin-1-yl)ethylcarbamate

Research Brief on tert-Butyl N-2-(3,3-dimethylpiperazin-1-yl)ethylcarbamate (CAS: 2624140-87-8) in Chemical Biology and Pharmaceutical Applications

The compound tert-butyl N-2-(3,3-dimethylpiperazin-1-yl)ethylcarbamate (CAS: 2624140-87-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperazine core and tert-butyl carbamate moiety, serves as a versatile intermediate in the synthesis of bioactive compounds, particularly in drug discovery and development. Recent studies highlight its potential in modulating key biological pathways, making it a valuable scaffold for medicinal chemistry applications.

One of the primary applications of tert-butyl N-2-(3,3-dimethylpiperazin-1-yl)ethylcarbamate is its role as a building block in the synthesis of kinase inhibitors. Kinases are critical targets in oncology and inflammatory diseases, and the structural flexibility of this compound allows for the introduction of diverse pharmacophores. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective PI3K inhibitors, showcasing improved pharmacokinetic properties and reduced off-target effects compared to earlier analogs.

In addition to its use in kinase inhibitor design, this compound has been explored in the context of central nervous system (CNS) drug development. The dimethylpiperazine moiety contributes to enhanced blood-brain barrier permeability, a key challenge in CNS therapeutics. Recent preclinical studies have investigated its incorporation into novel serotonin receptor modulators, with promising results in animal models of depression and anxiety. These findings were detailed in a 2024 Neuropharmacology report, emphasizing the compound's potential to address unmet medical needs in mental health.

The synthetic accessibility of tert-butyl N-2-(3,3-dimethylpiperazin-1-yl)ethylcarbamate has also been a focus of recent research. A 2023 publication in Organic Process Research & Development outlined an optimized, scalable synthesis route that improves yield and reduces environmental impact through greener solvent systems. This advancement is particularly relevant for industrial-scale production, where efficiency and sustainability are paramount considerations.

Looking ahead, the versatility of tert-butyl N-2-(3,3-dimethylpiperazin-1-yl)ethylcarbamate continues to inspire new research directions. Current investigations are exploring its potential in targeted protein degradation (PROTACs) and as a linker in antibody-drug conjugates (ADCs). These emerging applications highlight the compound's enduring relevance in cutting-edge pharmaceutical research. As the field progresses, this molecule is likely to remain a valuable tool for medicinal chemists seeking to develop novel therapeutics with improved efficacy and safety profiles.